Cas no 899747-47-8 (N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 899747-47-8
• MF: C₁₉H₂₂N₄O₅S
• MW: 418.466783046722
• CID: 5459192
• Update Time: 2025-10-30

N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methyl-5-nitrophenyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide
• N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C19H22N4O5S/c1-13-4-5-14(23(26)27)11-15(13)21-19(25)18(24)20-12-16(17-3-2-10-29-17)22-6-8-28-9-7-22/h2-5,10-11,16H,6-9,12H2,1H3,(H,20,24)(H,21,25)
• InChI Key： GZYMZHMORVBWBA-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1SC=CC=1)(=O)C(NC1=CC([N+]([O-])=O)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide

Professional Introduction to N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 899747-47-8)

N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 899747-47-8, represents a fascinating blend of aromatic rings, heterocycles, and functional groups that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a nitro-substituted phenyl ring, a morpholine moiety, and a thiophene derivative, all connected through an ethylene diamide backbone. This arrangement not only contributes to its distinct chemical identity but also opens up numerous possibilities for interactions with biological targets. The presence of the nitro group suggests potential electron-withdrawing effects, which can influence the compound's reactivity and binding affinity. Meanwhile, the morpholine ring is known for its ability to enhance solubility and bioavailability, making it an attractive feature in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide align well with this trend. For instance, the combination of the nitrophenyl and thiophene moieties has been explored in several studies for their potential anti-inflammatory and antioxidant properties. These properties are particularly relevant in the context of chronic diseases where oxidative stress plays a significant role.

One of the most exciting aspects of this compound is its potential application in the development of neuroprotective agents. The morpholine group, in particular, has shown promise in enhancing blood-brain barrier penetration, which is crucial for drugs targeting neurological disorders. Furthermore, the presence of both aromatic and heterocyclic components suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify potential binding interactions between N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide and key biological targets such as enzymes and receptors. These studies have hinted at its potential role in modulating pathways involved in pain perception, neurodegeneration, and even cancer.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision. Techniques like multi-step organic synthesis, coupled with advanced purification methods, have allowed chemists to obtain high yields of pure N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide suitable for further biological testing.

In conclusion, N-(2-methyl-5-nitrophenyl)-N'-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 899747-47-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable candidate for further research in drug discovery. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.